Cas no 2229609-03-2 (methyl 3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate)

• Product Name: methyl 3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate
• CAS No: 2229609-03-2
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 5846840
• PubChem ID: 165658283
• Update Time: 2025-06-08

methyl 3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate
• methyl 3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate
• 2229609-03-2
• EN300-1762928

• Inchi： 1S/C10H12N2O3S/c1-6-9(7(13)5-8(14)15-2)12-3-4-16-10(12)11-6/h3-4,7,13H,5H2,1-2H3
• InChI Key： FNVPJNXDQZDBTR-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(CC(=O)OC)O

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on methyl 3-hydroxy-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoate

Exploring Methyl 3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate (CAS No. 2229609-03-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate (CAS No. 2229609-03-2) has emerged as a compound of significant interest. This ester derivative, characterized by its unique imidazo[2,1-b][1,3]thiazole core, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could enhance bioavailability or target-specific interactions.

The compound's CAS number 2229609-03-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its 6-methylimidazo[2,1-b][1,3]thiazole moiety is a notable feature, as this heterocyclic scaffold is frequently explored in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, aligning with global health priorities.

From a synthetic perspective, methyl 3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate exemplifies modern green chemistry principles. Its preparation often involves catalytic methods that minimize waste, resonating with the growing demand for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a topic frequently searched by quality control professionals.

Beyond therapeutics, this compound's fluorescence properties have sparked interest in bioimaging applications. Its ability to interact with cellular components makes it a candidate for diagnostic probes, a hot topic in precision medicine forums. Additionally, computational chemists are leveraging AI-driven molecular modeling to predict its behavior in biological systems, addressing common queries about in silico drug design workflows.

Regulatory compliance is another area of focus. While CAS 2229609-03-2 isn't classified as hazardous, proper storage conditions (e.g., desiccated, low-temperature environments) are often discussed in laboratory safety guidelines. These details matter to procurement specialists searching for stable pharmaceutical intermediates with extended shelf lives.

Market analysts note rising demand for imidazo[2,1-b]thiazole derivatives like this ester, driven by their patent landscapes in oncology and neurology. Startups specializing in fragment-based drug discovery frequently inquire about such scaffolds, underscoring the commercial potential of 2229609-03-2.

In conclusion, methyl 3-hydroxy-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoate represents a nexus of innovation across multiple disciplines. Its chemistry answers pressing questions about structure-activity relationships, while its applications align with trends in personalized medicine and eco-friendly synthesis. As research progresses, this compound may well become a cornerstone in next-generation therapeutic development.